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Compound of Interest

Compound Name: C21H20O6

Cat. No.: B3584060 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The chemical formula C21H20O6 primarily represents two notable natural compounds:

Curcumin and Glycycoumarin. While sharing the same elemental composition, their distinct

molecular structures give rise to a diverse array of chemical properties and biological activities.

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and biological functions of these two isomers, with a focus on their

mechanisms of action and relevant experimental methodologies.

Chemical Structure and Identification
Curcumin and Glycycoumarin are structural isomers with the molecular formula C21H20O6 and

a molecular weight of 368.38 g/mol .[1][2] Their distinct arrangements of atoms result in their

classification into different chemical families, diarylheptanoids and coumarins, respectively.

Curcumin, a diarylheptanoid, is the principal curcuminoid found in the rhizomes of turmeric

(Curcuma longa).[1] Its structure is characterized by two aryl rings containing hydroxyl and

methoxy groups, linked by a seven-carbon chain with a β-diketone functionality.[1] This β-

diketone moiety allows Curcumin to exist in keto-enol tautomeric forms.[3]

Glycycoumarin is a member of the coumarin class of compounds, isolated from the roots of

Glycyrrhiza uralensis (licorice).[2] Its core structure is a benzopyran-2-one, substituted with

hydroxyl, methoxy, prenyl, and dihydroxyphenyl groups.[2]
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The structural details and identifiers for both compounds are summarized below.

Identifier Curcumin Glycycoumarin

IUPAC Name

(1E,6E)-1,7-bis(4-hydroxy-3-

methoxyphenyl)hepta-1,6-

diene-3,5-dione[1]

3-(2,4-dihydroxyphenyl)-7-

hydroxy-5-methoxy-6-(3-

methylbut-2-enyl)chromen-2-

one[2]

SMILES

COC1=C(C=CC(=C1)/C=C/C(

=O)CC(=O)/C=C/C2=CC(=C(C

=C2)O)OC)O[1]

CC(=CCC1=C(C2=C(C=C1O)

OC(=O)C(=C2)C3=C(C=C(C=

C3)O)O)OC)C[2]

InChI

InChI=1S/C21H20O6/c1-26-

20-11-14(5-9-18(20)24)3-7-

16(22)13-17(23)8-4-15-6-10-

19(25)21(12-15)27-2/h3-12,24-

25H,13H2,1-2H3/b7-3+,8-4+[1]

InChI=1S/C21H20O6/c1-

11(2)4-6-14-18(24)10-19-

16(20(14)26-3)9-15(21(25)27-

19)13-7-5-12(22)8-

17(13)23/h4-5,7-10,22-

24H,6H2,1-3H3[2]

InChIKey
VFLDPWHFBUODDF-

FCXRPNKRSA-N[1]

NZYSZZDSYIBYLC-

UHFFFAOYSA-N[2]

CAS Number 458-37-7[3] 94805-82-0[2]

Physicochemical Properties
The differing structures of Curcumin and Glycycoumarin directly influence their

physicochemical properties, which in turn affect their solubility, stability, and bioavailability. A

summary of their key properties is presented in the table below.
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Property Curcumin Glycycoumarin

Molecular Formula C21H20O6 C21H20O6

Molecular Weight 368.38 g/mol [1] 368.38 g/mol [2]

Appearance
Orange-yellow crystalline

powder[4]
Solid[2]

Melting Point ~183 °C[4] 243.5-244.5 °C[2]

Boiling Point -
646.9 ± 55.0 °C at 760

mmHg[5]

Solubility

Insoluble in water; soluble in

ethanol, acetone, and dimethyl

sulfoxide.[4]

Poorly soluble in water (4.11

mg/L at 25 °C est.).[5]

UV-Vis (λmax)
In Methanol: ~424 nm, 262

nm[6]
Not readily available

Biological Activities and Signaling Pathways
Both Curcumin and Glycycoumarin exhibit a wide range of biological activities, making them

subjects of intense research in drug discovery and development.

Curcumin
Curcumin is a highly pleiotropic molecule with well-documented anti-inflammatory, antioxidant,

and anticancer properties.[1]

Curcumin's anti-inflammatory effects are mediated through its modulation of several key

signaling pathways. It is a potent inhibitor of the NF-κB (Nuclear Factor-kappa B) pathway, a

central regulator of inflammation.[7] Curcumin prevents the degradation of IκBα, which in turn

inhibits the nuclear translocation of the p65 subunit of NF-κB, thereby downregulating the

expression of pro-inflammatory genes like COX-2, TNF-α, and various interleukins.[7][8]

Additionally, Curcumin influences other inflammatory cascades, including the Janus

kinase/signal transducer and activator of transcription (JAK/STAT) and mitogen-activated

protein kinase (MAPK) pathways.[7]
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Curcumin's Anti-inflammatory Signaling Pathways

Curcumin's antioxidant properties are twofold. It can directly scavenge reactive oxygen species

(ROS) due to the phenolic hydroxyl groups in its structure.[9] Additionally, it can indirectly boost

the cellular antioxidant defense system by activating the Nrf2 (Nuclear factor erythroid 2-related

factor 2)-ARE (Antioxidant Response Element) signaling pathway.[10] Activation of Nrf2 leads

to the upregulation of various antioxidant enzymes, such as heme oxygenase-1 (HO-1) and

glutamate-cysteine ligase (GCL).[7]
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Curcumin's Antioxidant Mechanism

Curcumin has been shown to inhibit the proliferation, invasion, and metastasis of various

cancer cells.[11] Its anticancer effects are attributed to its ability to modulate multiple signaling
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pathways involved in tumorigenesis, including the PI3K/Akt (Phosphoinositide 3-kinase/Protein

kinase B), Wnt/β-catenin, and p53 signaling pathways.[11][12] For instance, curcumin can

inhibit the PI3K/Akt pathway, leading to decreased cell survival and proliferation in cancer cells.

[12]

Glycycoumarin
Glycycoumarin also possesses a range of pharmacological activities, including antispasmodic,

anti-tumor, hepatoprotective, antibacterial, and antiviral effects.[13]

Glycycoumarin has demonstrated anti-hepatoma effects by activating the p53 pathway.[14] It

has also been shown to ameliorate alcohol-induced hepatic injury by activating Nrf2 and

autophagy.[14] Its ability to inhibit hepatocyte lipoapoptosis is linked to the activation of

autophagy and the inhibition of ER stress-mediated JNK and GSK-3-mediated mitochondrial

pathways.[5]

Experimental Protocols
Extraction and Isolation of Curcumin from Turmeric
A common method for the extraction of curcumin from turmeric rhizomes is Soxhlet extraction,

followed by purification using column chromatography.
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Workflow for Curcumin Extraction and Purification

Methodology:
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Preparation: Dried turmeric rhizomes are finely powdered.

Soxhlet Extraction: The turmeric powder is placed in a thimble and extracted with a suitable

solvent, such as acetone or ethanol, in a Soxhlet apparatus for several hours.[15]

Concentration: The solvent containing the extracted curcuminoids is concentrated under

reduced pressure using a rotary evaporator to obtain a crude extract.[15]

Purification: The crude extract is subjected to column chromatography on silica gel. The

column is eluted with a solvent gradient (e.g., hexane-ethyl acetate) to separate curcumin

from other curcuminoids and impurities. Fractions are collected and monitored by Thin Layer

Chromatography (TLC).

Crystallization: Fractions containing pure curcumin are combined, the solvent is evaporated,

and the residue is crystallized to obtain pure curcumin.

Total Synthesis of Glycycoumarin
The total synthesis of Glycycoumarin has been achieved through a multi-step process. A

simplified representation of a synthetic approach is outlined below.

Methodology: A reported total synthesis of glycycoumarin involves several key steps, including:

Preparation of key intermediates: This involves the synthesis of a substituted benzaldehyde

and a phenylacetic acid derivative.

Perkin condensation: The benzaldehyde and phenylacetic acid derivatives are reacted under

Perkin condensation conditions to form a coumarin ring system.

Introduction of the prenyl group: A prenyl group is introduced onto the coumarin scaffold.

Deprotection: Finally, any protecting groups used during the synthesis are removed to yield

the final product, Glycycoumarin.[16]

Conclusion
The chemical formula C21H20O6 represents at least two structurally distinct and biologically

active natural products, Curcumin and Glycycoumarin. Curcumin, a diarylheptanoid from
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turmeric, has been extensively studied for its anti-inflammatory, antioxidant, and anticancer

properties, with its mechanisms of action involving the modulation of multiple key signaling

pathways. Glycycoumarin, a coumarin from licorice, also displays a range of promising

pharmacological activities, including anti-tumor and hepatoprotective effects. The detailed

understanding of their chemical structures, properties, and biological activities is crucial for the

ongoing research and development of new therapeutic agents derived from these natural

sources. Further investigation into the specific mechanisms of action of Glycycoumarin and the

clinical applications of both compounds is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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